Cas no 1506688-01-2 (1-(dimethyl-1,3-oxazol-2-yl)propan-2-one)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one
• CAS No: 1506688-01-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6454276
• PubChem ID: 96734126
• Update Time: 2025-05-19

1-(dimethyl-1,3-oxazol-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one
• 1-(4,5-Dimethyl-2-oxazolyl)-2-propanone

• Inchi： 1S/C8H11NO2/c1-5(10)4-8-9-6(2)7(3)11-8/h4H2,1-3H3
• InChI Key： DYICNCFMQYYXEC-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=C(C)O1)C(=O)C

Experimental Properties

• Density: 1.060±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 230.4±28.0 °C(Predicted)
• pka: 2.31±0.12(Predicted)

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one

Comprehensive Guide to 1-(Dimethyl-1,3-oxazol-2-yl)propan-2-one (CAS No. 1506688-01-2): Properties, Applications, and Market Insights

1-(Dimethyl-1,3-oxazol-2-yl)propan-2-one (CAS No. 1506688-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic ketone features a dimethyloxazole moiety linked to a propan-2-one group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound's unique oxazole-propanone structure contributes to its reactivity and solubility profile. With a molecular weight of 155.18 g/mol, it exhibits moderate polarity, enabling compatibility with common organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. Recent studies highlight its stability under ambient conditions, though storage recommendations suggest protection from prolonged light exposure to maintain purity.

In pharmaceutical applications, 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one serves as a key precursor for developing kinase inhibitors and anti-inflammatory agents. Its oxazole ring participates in hydrogen bonding interactions with biological targets, while the ketone functionality allows further derivatization. The compound's relevance has surged with growing interest in small molecule therapeutics and fragment-based drug design, addressing current healthcare challenges like antimicrobial resistance and chronic inflammation.

The agrochemical sector utilizes this compound in developing novel crop protection agents. Its structural features enable the synthesis of compounds with systemic activity against fungal pathogens while maintaining favorable environmental profiles. Manufacturers are optimizing synthetic routes to improve yield and sustainability, responding to industry demands for green chemistry solutions.

Market analysis indicates steady growth for 1506688-01-2 and related heterocyclic compounds, driven by pharmaceutical R&D investments. Suppliers are expanding catalog offerings to meet research needs, with purity standards typically exceeding 95%. Pricing trends reflect the compound's specialized nature, with cost variations based on scale and customization requirements.

Quality control protocols for 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one emphasize analytical characterization through HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify structural integrity and monitor potential impurities that could affect downstream applications. Regulatory compliance documentation includes detailed safety data sheets outlining proper handling procedures.

Emerging research explores the compound's potential in material science applications, particularly as a building block for functional polymers and coatings. The electron-rich oxazole system may contribute to novel optoelectronic properties, aligning with advancements in organic electronics and energy storage technologies.

Synthetic methodologies for CAS 1506688-01-2 continue to evolve, with recent publications describing improved catalytic approaches and solvent systems. These developments address common challenges in heterocycle synthesis while reducing environmental impact through atom economy principles and reduced waste generation.

For researchers sourcing this compound, considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many providers now offer custom synthesis services and analytical support to facilitate application development. Documentation typically includes comprehensive spectral data and certificates of analysis to ensure research reproducibility.

The future outlook for 1-(dimethyl-1,3-oxazol-2-yl)propan-2-one remains positive, with anticipated applications expanding into bioconjugation chemistry and diagnostic probe development. Ongoing structure-activity relationship studies may reveal additional therapeutic potentials, particularly in addressing unmet medical needs through targeted molecular design.